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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B15572711 Get Quote

Application Notes and Protocols: AVE 0991
Sodium Salt
For Researchers, Scientists, and Drug Development Professionals

Introduction
AVE 0991 sodium salt is a potent and selective non-peptide agonist of the Mas receptor, a key

component of the protective arm of the renin-angiotensin system (RAS). It mimics the beneficial

effects of Angiotensin-(1-7), including vasodilation, anti-inflammatory, anti-fibrotic, and anti-

proliferative actions. These properties make AVE 0991 a valuable tool for research in

cardiovascular diseases, inflammation, and metabolic disorders. This document provides

detailed information on the solubility of AVE 0991 sodium salt in DMSO and aqueous

solutions, along with protocols for its handling and use in experimental settings.
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Property Value

IUPAC Name

Sodium;4'-[(5-formyl-4-methoxy-2-phenyl-1H-

imidazol-1-yl)methyl]-N-(ethylcarbamoyl)-5-

isobutylthiophene-2-sulfonamide

Molecular Formula C₂₉H₃₀N₄NaO₅S₂

Molecular Weight 617.69 g/mol

CAS Number 304462-19-9

Solubility Data
The solubility of AVE 0991 sodium salt can vary depending on the solvent and experimental

conditions. Below is a summary of reported solubility data in DMSO and aqueous solutions.

Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 30 - 41.67 48.57 - 67.46

Sonication or gentle

warming may be

required for complete

dissolution.[1][2]

Water < 0.1 (insoluble) to 50 < 0.16 to 80.95

Significant

discrepancies exist in

the reported solubility

in pure water.[1][3]

Solubility appears to

be greater in buffered

saline.[3]

Saline (0.9% NaCl) 10 16.19

In Vivo Formulation 2 - 2.5 3.24 - 4.05

In a vehicle of 10%

DMSO, 40% PEG300,

5% Tween 80, and

45% Saline.[1][2]
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Note on Aqueous Solubility: The conflicting data regarding the solubility of AVE 0991 sodium
salt in water highlights the importance of using buffered aqueous solutions for consistent

results. The ionic strength of the solution likely influences its solubility. For most in vitro and in

vivo applications, dissolving the compound in a buffered solution such as phosphate-buffered

saline (PBS) or saline is recommended.

Experimental Protocols
Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)
This protocol describes a standard method for determining the thermodynamic equilibrium

solubility of AVE 0991 sodium salt.

Materials:

AVE 0991 sodium salt

Solvent of interest (e.g., DMSO, Water, PBS pH 7.4)

Glass vials with screw caps

Orbital shaker or rotator

Centrifuge

Syringe filters (0.22 µm)

High-performance liquid chromatography (HPLC) system or a validated spectrophotometric

method for quantification

Procedure:

Add an excess amount of AVE 0991 sodium salt to a glass vial.

Add a known volume of the solvent to the vial.
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Tightly cap the vial and place it on an orbital shaker or rotator at a constant temperature

(e.g., 25°C or 37°C).

Equilibrate the mixture for 24-48 hours to ensure equilibrium is reached.

After equilibration, centrifuge the suspension to pellet the undissolved solid.

Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter

to remove any remaining solid particles.

Quantify the concentration of AVE 0991 in the filtrate using a pre-validated analytical method

(e.g., HPLC or UV-Vis spectrophotometry).

Repeat the experiment in triplicate to ensure reproducibility.

Sample Preparation Separation Analysis

Add excess AVE 0991
to solvent

Equilibrate on shaker
(24-48h)

Centrifuge to pellet
undissolved solid

Filter supernatant
(0.22 µm filter)

Quantify concentration
(HPLC/Spectrophotometry)

Click to download full resolution via product page

Equilibrium Solubility Determination Workflow

Protocol for Preparing a 10 mM Stock Solution in DMSO
Materials:

AVE 0991 sodium salt (MW: 617.69 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
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Procedure:

Weigh out 6.18 mg of AVE 0991 sodium salt.

Add the weighed compound to a sterile tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.

If dissolution is slow, sonicate the tube in a water bath for 5-10 minutes.

Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw

cycles.

Protocol for Preparing an Aqueous Working Solution
from a DMSO Stock
Materials:

10 mM AVE 0991 sodium salt stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, saline)

Sterile dilution tubes

Procedure:

Thaw the 10 mM DMSO stock solution at room temperature.

Perform serial dilutions of the DMSO stock solution in the same DMSO to a lower

concentration before the final dilution into the aqueous buffer. This gradual dilution helps to

prevent precipitation.

For a final concentration of 10 µM, add 1 µL of the 10 mM stock solution to 999 µL of the

desired aqueous buffer.

Mix thoroughly by gentle vortexing or inversion.
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Prepare fresh working solutions daily.

Important: The final concentration of DMSO in the assay should be kept low (typically ≤

0.1%) to avoid solvent-induced toxicity or off-target effects. Always include a vehicle control

with the same final DMSO concentration in your experiments.

Signaling Pathway
AVE 0991 acts as an agonist at the Mas receptor, which is a G protein-coupled receptor. The

activation of the Mas receptor by AVE 0991 initiates a signaling cascade that counteracts the

effects mediated by the Angiotensin II Type 1 Receptor (AT1R), a key component of the

classical RAS. The downstream effects of Mas receptor activation include vasodilation, anti-

inflammatory responses, and improved metabolic function.
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AVE 0991 Signaling Pathway
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Problem Potential Cause Suggested Solution

Compound does not dissolve

in DMSO

- Insufficient mixing- Low

temperature- Concentration

exceeds solubility

- Vortex vigorously for an

extended period.- Gently warm

the solution in a 37°C water

bath.- Prepare a more dilute

stock solution.

Precipitation upon addition to

aqueous buffer

- "Salting out" effect due to

rapid change in solvent

polarity.

- Perform serial dilutions of the

DMSO stock in DMSO first to a

lower concentration before the

final dilution into the aqueous

buffer.

Cell toxicity or off-target effects

observed

- Final DMSO concentration is

too high.

- Ensure the final DMSO

concentration in the assay is

non-toxic (typically ≤ 0.1%).-

Include a vehicle control with

the same DMSO

concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15572711#solubility-of-ave-0991-sodium-salt-in-
dmso-versus-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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